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Compound of Interest

Compound Name: 3-(2-Furyl)benzaldehyde

CAS No.: 6453-98-1

Cat. No.: B1266324

Get Quote

Identification, Synthesis, and Application Strategies
Executive Summary & Core Identification
3-(2-Furyl)benzaldehyde (CAS: 85553-52-2) is a critical heterocyclic building block utilized

primarily in the synthesis of bioactive scaffolds and optoelectronic materials.[1] Characterized

by a meta-substituted benzaldehyde core linked to an electron-rich furan moiety, it serves as a

versatile electrophile in diversity-oriented synthesis (DOS).

This guide provides a definitive technical reference for the identification, synthesis, and

handling of this compound, moving beyond basic catalog data to actionable experimental

protocols.

1.1 Identity Matrix
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Parameter Technical Specification

CAS Number 85553-52-2

IUPAC Name 3-(Furan-2-yl)benzaldehyde

Synonyms
3-(2-Furanyl)benzaldehyde; m-(2-

Furyl)benzaldehyde

Molecular Formula C₁₁H₈O₂

Molecular Weight 172.18 g/mol

SMILES O=CC1=CC(=CC=C1)C2=CC=CO2

InChIKey BTAANNDAXIYWAN-UHFFFAOYSA-N

Physical State Yellow crystalline solid

Solubility
Soluble in DCM, EtOAc, DMSO; sparingly

soluble in water

Chemical Architecture & Reactivity
The molecule features a "push-pull" electronic system, though less pronounced than para-

substituted analogues.

The Furan Ring (Donor): Acts as an electron-rich heteroaromatic system. It is susceptible to

oxidative ring opening but stable under basic coupling conditions.

The Benzaldehyde Core (Acceptor): The aldehyde group at the meta position directs

subsequent electrophilic aromatic substitutions (EAS) to the position ortho to the furan and

meta to the aldehyde, though the furan ring itself is far more reactive toward electrophiles.

Key Reactivity Profile:

Aldehyde Functionality: Ready for condensation (aldol, Knoevenagel), reductive amination,

and oxidation.

Furan Moiety: Sensitive to strong acids (ring opening) and singlet oxygen (Diels-Alder type

photo-oxidation).
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Synthesis Strategy: Suzuki-Miyaura Coupling
While catalog procurement is possible, in-house synthesis is often required for isotopic labeling

or derivative generation. The most robust route is the Suzuki-Miyaura cross-coupling of 3-

bromobenzaldehyde with 2-furylboronic acid.

3.1 Reaction Logic
Why Suzuki? It avoids the toxicity of Stannanes (Stille coupling) and the pyrophoric nature of

Grignards (Kumada).

Catalyst Choice: Pd(PPh₃)₄ is preferred for its stability and efficiency with aryl bromides.

Base/Solvent: Sodium carbonate in a biphasic toluene/ethanol/water system ensures

solubility of the boronic acid while protecting the aldehyde from Cannizzaro side reactions

(which are more prevalent in strong hydroxides).

3.2 Experimental Protocol
Scale: 10 mmol Yield Target: >85%

Reagents:

3-Bromobenzaldehyde (1.85 g, 10 mmol)

2-Furylboronic acid (1.34 g, 12 mmol, 1.2 equiv)

Pd(PPh₃)₄ (350 mg, 3 mol%)

Na₂CO₃ (2M aqueous solution, 10 mL)

Solvent: Toluene (40 mL) / Ethanol (10 mL)

Step-by-Step Workflow:

Degassing: Charge a 3-neck flask with toluene, ethanol, and Na₂CO₃ solution. Sparge with

Argon for 20 minutes. Critical: Oxygen poisons the Pd(0) species.

Addition: Add 3-bromobenzaldehyde and 2-furylboronic acid under positive Argon pressure.
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Catalyst: Add Pd(PPh₃)₄ last to minimize air exposure.

Reflux: Heat to 90°C (internal temp) for 12–16 hours. Monitor by TLC (Hexane:EtOAc 8:2).

Workup: Cool to RT. Dilute with EtOAc (50 mL). Wash with water (2x) and brine (1x).

Purification: Dry over MgSO₄, concentrate, and purify via silica gel flash chromatography

(Gradient: 0-10% EtOAc in Hexanes).

3.3 Synthesis Process Flow (DOT)
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Caption: Figure 1. Optimized Suzuki-Miyaura coupling workflow for the synthesis of CAS

85553-52-2.

Quality Control & Characterization
Validation of the synthesized material is non-negotiable. The following data points serve as the

standard for purity assessment.

4.1 Predicted NMR Signature
Solvent: CDCl₃, 400 MHz

Proton
Environment

Shift (δ ppm) Multiplicity Integration Assignment

Aldehyde 10.05 Singlet (s) 1H CHO

Aromatic

(Benzene)
8.15 Singlet (t) 1H

H-2 (between

rings)

Aromatic

(Benzene)
7.90 Doublet (d) 1H

H-4 (ortho to

CHO)

Aromatic

(Benzene)
7.80 Doublet (d) 1H

H-6 (ortho to

Furan)

Aromatic

(Benzene)
7.55 Triplet (t) 1H H-5 (meta)

Furan 7.50 Doublet (d) 1H Furan H-5

Furan 6.70 Doublet (d) 1H Furan H-3

Furan 6.50 Multiplet (m) 1H Furan H-4

Note: Shifts are approximate based on substituent effects. The aldehyde proton at ~10 ppm is

the primary diagnostic peak.

Applications in Drug Discovery
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3-(2-Furyl)benzaldehyde acts as a "scaffold diversifier." Its primary utility lies in converting the

aldehyde into nitrogen-containing heterocycles or unsaturated linkers.

5.1 Key Transformations
Schiff Base Formation: Reaction with primary amines yields imines, often reduced to

secondary amines for library generation.

Chalcone Synthesis: Claisen-Schmidt condensation with acetophenones yields chalcones,

which are privileged structures in oncology (tubulin polymerization inhibitors).

Heterocycle Construction: Reaction with diamines can yield benzimidazoles or quinoxalines

depending on the co-reactant.

5.2 Application Logic Tree (DOT)

Medicinal Chemistry Pathways
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Click to download full resolution via product page

Caption: Figure 2. Divergent synthesis pathways utilizing the 3-(2-furyl)benzaldehyde core.

Safety & Handling (E-E-A-T)
Hazard Classification:

Skin/Eye Irritant: Standard aldehyde precautions apply.[2]
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Air Sensitivity: Benzaldehydes oxidize to benzoic acids over time.[3] 3-(2-
Furyl)benzaldehyde is particularly susceptible due to the furan ring.

Storage Protocol:

Temperature: Store at 2–8°C.

Atmosphere: Store under Nitrogen or Argon.

Container: Amber glass to prevent photo-degradation.

Emergency Response:

Inhalation: Move to fresh air.

Skin Contact: Wash with soap and water; lipophilic nature means water alone is insufficient.

Spill: Absorb with inert material (vermiculite); do not use combustible materials like sawdust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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